Cas no 1784072-80-5 (methyl 2-[(azetidin-3-yl)methoxy]acetate)

Methyl 2-[(azetidin-3-yl)methoxy]acetate is a versatile intermediate in organic synthesis, particularly valued for its azetidine moiety, which imparts conformational rigidity and enhances binding affinity in pharmaceutical applications. The ester functionality allows for further derivatization, making it a useful precursor for the development of bioactive molecules, including protease inhibitors and receptor modulators. Its compact, polar structure contributes to improved solubility and bioavailability in drug design. The compound’s stability under standard handling conditions and compatibility with a range of reaction conditions further underscore its utility in medicinal chemistry and peptide mimetics research.
methyl 2-[(azetidin-3-yl)methoxy]acetate structure
1784072-80-5 structure
Product Name:methyl 2-[(azetidin-3-yl)methoxy]acetate
CAS No:1784072-80-5
MF:C7H13NO3
MW:159.18
CID:5290089
Update Time:2026-03-10

methyl 2-[(azetidin-3-yl)methoxy]acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-[(azetidin-3-yl)methoxy]acetate
    • Inchi: 1S/C7H13NO3/c1-10-7(9)5-11-4-6-2-8-3-6/h6,8H,2-5H2,1H3
    • InChI Key: WNJIKVGFSCSOEI-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)COCC1CNC1

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methyl 2-[(azetidin-3-yl)methoxy]acetate Suppliers

Amadis Chemical Company Limited
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(CAS:1784072-80-5)methyl 2-[(azetidin-3-yl)methoxy]acetate
Order Number:A1072104
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 18:49
Price ($):385.0
Email:sales@amadischem.com

Additional information on methyl 2-[(azetidin-3-yl)methoxy]acetate

Methyl 2-[(Azetidin-3-yl)methoxy]acetate: An Overview of CAS No. 1784072-80-5

Methyl 2-[(azetidin-3-yl)methoxy]acetate (CAS No. 1784072-80-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, which include an azetidine ring and a methoxyacetate moiety, making it a valuable building block for the synthesis of more complex molecules.

The chemical structure of methyl 2-[(azetidin-3-yl)methoxy]acetate is represented by the formula C8H15NO3. The azetidine ring, a four-membered heterocycle, imparts significant conformational rigidity and stereochemical control to the molecule. This rigidity is crucial in medicinal chemistry applications, where precise control over molecular shape and orientation can significantly influence biological activity.

Recent studies have highlighted the potential of methyl 2-[(azetidin-3-yl)methoxy]acetate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and their dysregulation is implicated in numerous diseases, including cancer and neurodegenerative disorders. The ability to modulate these interactions with high specificity and potency is a major focus in drug discovery.

In another notable study, researchers at the University of California, San Francisco, utilized methyl 2-[(azetidin-3-yl)methoxy]acetate to synthesize a series of small molecules targeting G protein-coupled receptors (GPCRs). GPCRs are one of the most important families of membrane proteins involved in signal transduction and are targets for approximately 30% of all modern drugs. The synthesized compounds exhibited high affinity and selectivity for specific GPCR subtypes, demonstrating the potential of methyl 2-[(azetidin-3-yl)methoxy]acetate as a scaffold for developing new therapeutic agents.

The synthetic accessibility of methyl 2-[(azetidin-3-yl)methoxy]acetate is another factor contributing to its widespread use in research. A robust synthetic route has been developed that involves the reaction of azetidine with an appropriate methoxyacetyl chloride derivative. This method provides high yields and excellent purity, making it suitable for large-scale production. The ease of synthesis also allows for the rapid generation of analogs with varying substituents on the azetidine ring or the methoxyacetate moiety, facilitating structure-activity relationship (SAR) studies.

Beyond its applications in drug discovery, methyl 2-[(azetidin-3-yl)methoxy]acetate has also found use in materials science. Researchers at the Massachusetts Institute of Technology have explored its potential as a monomer for polymer synthesis. The resulting polymers exhibit unique properties such as high thermal stability and tunable mechanical strength, making them suitable for various applications ranging from biomedical devices to advanced coatings.

In conclusion, methyl 2-[(azetidin-3-yl)methoxy]acetate (CAS No. 1784072-80-5) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique structural features and synthetic accessibility make it an invaluable tool for scientists working on the development of new drugs and advanced materials. As research continues to uncover new applications and properties, the importance of this compound is likely to grow even further.

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Amadis Chemical Company Limited
(CAS:1784072-80-5)methyl 2-[(azetidin-3-yl)methoxy]acetate
A1072104
Purity:99%
Quantity:1g
Price ($):385.0
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